- Homopurine RP-stereo-defined phosphorothioate analogs of DNA with hampered Watson-Crick base pairings form Hoogsteen paired parallel duplexes with (2'-OMe)-RNAs, Organic & Biomolecular Chemistry, 2019, 17(18), 4611-4620
Cas no 98056-69-0 (5'-O-Bis(4-methoxyphenyl)phenylmethyl-2'-deoxy-N-methyladenosine)
98056-69-0 structure
Product Name:5'-O-Bis(4-methoxyphenyl)phenylmethyl-2'-deoxy-N-methyladenosine
CAS No:98056-69-0
MF:C32H33N5O5
MW:567.634927511215
MDL:MFCD00079127
CID:801559
PubChem ID:10897065
Update Time:2025-04-19
5'-O-Bis(4-methoxyphenyl)phenylmethyl-2'-deoxy-N-methyladenosine Chemical and Physical Properties
Names and Identifiers
-
- Adenosine,5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-N-methyl- (9CI)
- 5´-O-[Bis(4-methoxyphenyl)phenylmethyl]-2´-deoxy-N-methyladenosine
- (2R,3S,5R)-2-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-5-(6-(methylamino)-9H-purin-9-yl)tetrahydrofuran-3-ol
- (2R,3S,5R)-2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-5-[6-(methylamino)purin-9-yl]oxolan-3-ol
- 2'-DEOXY-5'-O-DMT-N6-METHYLADENOSINE
- 5'-O-[Bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-N-methyladenosine
- 5'-dimethoxytrityl-N6-methyl-2'-deoxyadenosine
- 5'-O-DMT-2'-deoxy-N-methyl-adenosine
- 5'-O-DMT-N6-methyl-2'-deoxyadenosine
- 5'-O-(DIMETHOXYTRITYL)-N6-METHYL-2'-DEOXYADENOSINE
- HG1043
- AB0088007
- 5'-O-Bis(4-methoxyphenyl)phenylmethyl-2'-deoxy-N-methyladenosine
- 98056-69-0
- PD167011
- DTXSID90447501
- HY-138604
- 5'-O-DMT-N6-Me-2'-dA
- AKOS024258313
- MFCD00079127
- (2R,3S,5R)-2-{[bis(4-methoxyphenyl)(phenyl)methoxy]methyl}-5-[6-(methylamino)-9H-purin-9-yl]oxolan-3-ol
- BS-29853
- AC-32203
- A858589
- CS-0159290
- J-700131
- 2-Chloroethyln-butylether
- 5'-DMT-N6-Me-2'-dA
- DA-70193
- 2 inverted exclamation marka-Deoxy-5 inverted exclamation marka-O-DMT-N6-methyladenosine
-
- MDL: MFCD00079127
- Inchi: 1S/C32H33N5O5/c1-33-30-29-31(35-19-34-30)37(20-36-29)28-17-26(38)27(42-28)18-41-32(21-7-5-4-6-8-21,22-9-13-24(39-2)14-10-22)23-11-15-25(40-3)16-12-23/h4-16,19-20,26-28,38H,17-18H2,1-3H3,(H,33,34,35)/t26-,27+,28+/m0/s1
- InChI Key: OKZZBPBWGABLJR-UPRLRBBYSA-N
- SMILES: O1[C@H](C[C@@H]([C@H]1COC(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC)O)N1C=NC2C(NC)=NC=NC1=2
Computed Properties
- Exact Mass: 567.24800
- Monoisotopic Mass: 567.24816917g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 42
- Rotatable Bond Count: 10
- Complexity: 808
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 113
- Surface Charge: 0
- Tautomer Count: 3
Experimental Properties
- Density: Not available
- Melting Point: Not available
- Boiling Point: Not available
- Flash Point: Not available
- PSA: 112.78000
- LogP: 4.61530
- Vapor Pressure: Not available
5'-O-Bis(4-methoxyphenyl)phenylmethyl-2'-deoxy-N-methyladenosine Security Information
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P280;P305+P351+P338
- Safety Instruction: 24/25
- Storage Condition:2-8 °C
5'-O-Bis(4-methoxyphenyl)phenylmethyl-2'-deoxy-N-methyladenosine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019118339-5g |
(2R,3S,5R)-2-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-5-(6-(methylamino)-9H-purin-9-yl)tetrahydrofuran-3-ol |
98056-69-0 | 95% | 5g |
$400.00 | 2023-08-31 | |
| TRC | B489900-50mg |
5'-O-[Bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-N-methyladenosine |
98056-69-0 | 50mg |
$ 253.00 | 2023-04-18 | ||
| TRC | B489900-500mg |
5'-O-[Bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-N-methyladenosine |
98056-69-0 | 500mg |
$ 1918.00 | 2023-04-18 | ||
| Chemenu | CM138630-5g |
(2R,3S,5R)-2-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-5-(6-(methylamino)-9H-purin-9-yl)tetrahydrofuran-3-ol |
98056-69-0 | 95% | 5g |
$*** | 2023-05-29 | |
| BAI LING WEI Technology Co., Ltd. | 151007-50MG |
2'-Deoxy-5'-O-dimethoxytrityl-N |
98056-69-0 | 98% | 50MG |
¥ 1826 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 151007-250MG |
2'-Deoxy-5'-O-dimethoxytrityl-N |
98056-69-0 | 98% | 250MG |
¥ 4235 | 2022-04-26 | |
| eNovation Chemicals LLC | Y1015395-50mg |
(2R,3S,5R)-2-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-5-(6-(methylamino)-9H-purin-9-yl)tetrahydrofuran-3-ol |
98056-69-0 | 98% | 50mg |
$480 | 2023-09-04 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-283483-50mg |
2'-Deoxy-5'-O-DMT-N6-methyladenosine, |
98056-69-0 | 50mg |
¥1279.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-283483A-100mg |
2'-Deoxy-5'-O-DMT-N6-methyladenosine, |
98056-69-0 | 100mg |
¥2256.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-283483-50 mg |
2'-Deoxy-5'-O-DMT-N6-methyladenosine, |
98056-69-0 | 50mg |
¥1,279.00 | 2023-07-11 |
5'-O-Bis(4-methoxyphenyl)phenylmethyl-2'-deoxy-N-methyladenosine Production Method
Production Method 1
Reaction Conditions
1.1R:C5H5N, 6 h, rt
Reference
Production Method 2
Reaction Conditions
1.1S:C5H5N
1.2R:Et3N, R:4-DMAP, S:C5H5N
1.2R:Et3N, R:4-DMAP, S:C5H5N
Reference
- Novel Antagonists Acting at the P2Y1 Purinergic Receptor: Synthesis and Conformational Analysis Using Potentiometric and Nuclear Magnetic Resonance Titration Techniques, Journal of Medicinal Chemistry, 2002, 45(4), 962-972
Production Method 3
Reaction Conditions
1.1R:MeI
2.1R:NaOH
3.1S:C5H5N
2.1R:NaOH
3.1S:C5H5N
Reference
- Chemical synthesis of oligonucleotides containing N6-methyladenine residues in the GATC site, Helvetica Chimica Acta, 1986, 69(5), 1034-40
5'-O-Bis(4-methoxyphenyl)phenylmethyl-2'-deoxy-N-methyladenosine Raw materials
5'-O-Bis(4-methoxyphenyl)phenylmethyl-2'-deoxy-N-methyladenosine Preparation Products
5'-O-Bis(4-methoxyphenyl)phenylmethyl-2'-deoxy-N-methyladenosine Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
98056-69-0 (5'-O-Bis(4-methoxyphenyl)phenylmethyl-2'-deoxy-N-methyladenosine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk